Cas no 899944-85-5 (N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899944-85-5
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5489768
• Update Time: 2025-06-03

N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4-dihydro-4-(2-methoxyphenyl)-3-oxo-2-pyrazinyl]thio]-N-(4-ethoxyphenyl)-
• N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O4S/c1-3-28-16-10-8-15(9-11-16)23-19(25)14-29-20-21(26)24(13-12-22-20)17-6-4-5-7-18(17)27-2/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key： HQKLFWDFXMNWKR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NC=CN(C2=CC=CC=C2OC)C1=O

Additional information on N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Research Briefing on N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 899944-85-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 899944-85-5) as a promising therapeutic agent. This compound, characterized by its unique pyrazine and acetamide moieties, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing synthesizes the latest research findings, focusing on the compound's synthesis, mechanism of action, and therapeutic potential.

The synthesis of N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, particularly focusing on the coupling of the pyrazine and acetamide components. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological refinements have facilitated the production of the compound in quantities sufficient for both in vitro and in vivo studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2) and certain kinases, thereby modulating key cellular processes. These findings are supported by molecular docking simulations, which highlight the compound's high affinity for the active sites of these enzymes. Such specificity underscores its potential as a targeted therapeutic agent with reduced off-target effects.

In preclinical models, N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has demonstrated significant efficacy in reducing inflammation and tumor growth. For example, in murine models of colitis and xenograft tumors, the compound exhibited dose-dependent reductions in disease markers and tumor volume, respectively. These effects were accompanied by minimal toxicity, suggesting a favorable safety profile. Further pharmacokinetic studies are underway to optimize dosing regimens and assess bioavailability in higher organisms.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed. Ongoing research is exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, N-(4-ethoxyphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a compelling example of how targeted chemical modifications can yield compounds with significant therapeutic potential. The latest research underscores its promise as a modulator of key biological pathways, with applications in inflammation and oncology. Future studies will be critical in addressing the remaining challenges and advancing this compound toward clinical trials.